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Introduction

Hexahydroxyplatinic acid (Hz[Pt(OH)s]), a halide-free platinum compound, is a key precursor in
the synthesis of supported platinum catalysts.[1][2] Its limited solubility in water presents a
challenge for its application in homogeneous catalyst preparation. Ethanolamine
(H2NCH2CH20H), an organic base, serves as an effective solubilizing agent for
hexahydroxyplatinic acid. This document provides detailed application notes and experimental
protocols for the dissolution of hexahydroxyplatinic acid using ethanolamine, forming a stable
agueous solution of bis(ethanolammonium) hexahydroxyplatinate. This solution is a widely
used precursor for the manufacturing of supported catalysts, particularly in the automotive and
chemical industries.[3][4] While platinum compounds are extensively studied in cancer therapy,
there is currently no specific literature available regarding the application of this particular
ethanolamine-hexahydroxyplatinic acid complex in drug development.[5][6][7][8]

Chemical Interaction and Mechanism

The dissolution of hexahydroxyplatinic acid in an aqueous solution of ethanolamine is an acid-
base reaction. Hexahydroxyplatinic acid acts as a diprotic acid, while ethanolamine, a primary
amine, acts as a base. The ethanolamine molecules deprotonate the hydroxyl groups of the
hexahydroxyplatinic acid, forming the bis(ethanolammonium) cation and the
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hexahydroxyplatinate anion. This results in the formation of a water-soluble salt,
bis(ethanolammonium) hexahydroxyplatinate, with the chemical formula
(HOCH2CH2NH3)2[Pt(OH)e].[9][10][11][12][13]
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Caption: Acid-base reaction between hexahydroxyplatinic acid and ethanolamine.

Applications

The primary application of the ethanolamine-hexahydroxyplatinic acid solution is as a precursor

for the preparation of highly dispersed supported platinum catalysts.[10][13] The resulting

complex is halide-free, which is crucial for preventing catalyst poisoning. The organic counter-

ion also contributes to the enhanced solubility of the platinum species.[3][4][7]

Quantitative Data Summary

The following table summarizes the quantitative data derived from various examples in the

cited patents for the preparation of bis(ethanolammonium) hexahydroxyplatinate solution.

Parameter Example 1 Example 2 Example 3
Hexahydroxyplatinic
Acid (H2[Pt(OH)e])
Mass (Q) 1.91 2.39 3.32
Moles (mol) 0.64 0.80 1.11
Ethanolamine (MEA)
Aqueous Solution

, 8% 10% 14%
Concentration (v/v %)
Moles (mol) 1.34 1.63 2.28
Molar Ratio (MEA :

2.09:1 2.04:1 205:1
Hz[Pt(OH)e])
Final Product Solution
Platinum Content
192 124 196

(mg/mL)
pH 8.5 9.0 10.0
Yield (%) 98.2 96.1 97.2
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Data compiled from patent CN106391139B.

Experimental Protocols

This section provides a detailed protocol for the laboratory-scale synthesis of a stable aqueous
solution of bis(ethanolammonium) hexahydroxyplatinate.

Materials:

Hexahydroxyplatinic acid (Hz[Pt(OH)s])
» Ethanolamine (MEA)

e Deionized water

o Magnetic stirrer and stir bar

o Beaker

e Graduated cylinder

e pH meter

Protocol:

e Preparation of Ethanolamine Solution:

o Prepare a 10% (v/v) aqueous solution of ethanolamine by adding 10 mL of ethanolamine
to 90 mL of deionized water in a beaker.

o Stir the solution until it is homogeneous.
¢ Dissolution of Hexahydroxyplatinic Acid:
o Weigh 2.39 g of hexahydroxyplatinic acid.

o While stirring the ethanolamine solution, slowly add the hexahydroxyplatinic acid powder.
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o Continue stirring at room temperature until the hexahydroxyplatinic acid is completely
dissolved, resulting in a clear, yellow to orange solution.[3][9]

e Characterization:
o Measure the pH of the final solution. It should be in the range of 8.5 - 10.0.[9]

o The platinum content can be determined by inductively coupled plasma optical emission
spectrometry (ICP-OES).

Safety Precautions:
e Work in a well-ventilated fume hood.

o Wear appropriate personal protective equipment (PPE), including safety goggles, gloves,
and a lab coat.

o Hexahydroxyplatinic acid can cause serious eye irritation.[2]
o Ethanolamine is corrosive and can cause skin and eye irritation.

Experimental Workflow

The following diagram illustrates the workflow for the synthesis of the bis(ethanolammonium)
hexahydroxyplatinate solution.
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Caption: Workflow for the synthesis of bis(ethanolammonium) hexahydroxyplatinate.
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Conclusion

Ethanolamine plays a crucial role in dissolving hexahydroxyplatinic acid through an acid-base
reaction, forming a stable and water-soluble bis(ethanolammonium) hexahydroxyplatinate
complex. This solution is a vital precursor in the manufacturing of supported platinum catalysts
due to its halide-free nature and high platinum content. The provided protocols and data offer a
comprehensive guide for researchers and scientists working with this important chemical
system. Further research is needed to explore any potential applications of this complex in the
field of drug development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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